Cas no 1006440-27-2 (3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid)
1006440-27-2 structure
Product Name:3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid
CAS No:1006440-27-2
MF:C7H9BrN2O2
MW:233.062560796738
CID:4457550
PubChem ID:19622631
Update Time:2025-04-24
3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromo-1-methylpyrazol-3-yl)propanoic acid
- 3-(4-Bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid
- 3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid
- starbld0043583
- STL584233
- MFCD06808506
- 1006440-27-2
- AKOS000312627
- G74799
- DTXSID50599136
- CS-0365670
- 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid
-
- Inchi: 1S/C7H9BrN2O2/c1-10-4-5(8)6(9-10)2-3-7(11)12/h4H,2-3H2,1H3,(H,11,12)
- InChI Key: LMCHQMQCQBILJW-UHFFFAOYSA-N
- SMILES: BrC1=CN(C)N=C1CCC(=O)O
Computed Properties
- Exact Mass: 231.98474g/mol
- Monoisotopic Mass: 231.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 233.06g/mol
- XLogP3: 0.7
- Topological Polar Surface Area: 55.1Ų
3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM387648-1g |
3-(4-Bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid |
1006440-27-2 | 95%+ | 1g |
$349 | 2023-01-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA966-1G |
3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid |
1006440-27-2 | 95% | 1g |
¥ 2,336.00 | 2023-03-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA966-100mg |
3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid |
1006440-27-2 | 95% | 100mg |
¥699.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA966-250mg |
3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid |
1006440-27-2 | 95% | 250mg |
¥936.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA966-500mg |
3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid |
1006440-27-2 | 95% | 500mg |
¥1557.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA966-1g |
3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid |
1006440-27-2 | 95% | 1g |
¥2336.0 | 2024-04-26 | |
| Ambeed | A1390884-100mg |
3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid |
1006440-27-2 | 98% | 100mg |
$236.0 | 2024-04-26 | |
| Ambeed | A1390884-250mg |
3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid |
1006440-27-2 | 98% | 250mg |
$393.0 | 2024-04-26 | |
| Ambeed | A1390884-1g |
3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid |
1006440-27-2 | 98% | 1g |
$786.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA966-100.0mg |
3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid |
1006440-27-2 | 95% | 100.0mg |
¥1854.0000 | 2025-04-12 |
3-(4-bromo-1-methyl-1H-pyrazol-3-yl)propanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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